![molecular formula C7H9NO3 B6145539 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid CAS No. 2416146-08-0](/img/no-structure.png)
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid
Description
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid is a chemical compound with the molecular formula C11H16N2O5 . It is also known by other names such as 2-(tert-Butoxycarbonyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid . This compound is a spirocyclic building block that was first synthesized by Carreira and coworkers .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a spirocyclic scaffold, which gives it a unique three-dimensional profile . The presence of diverse combinations of exit vectors as sites for functionalization enriches this structure . The average mass of this compound is 256.255 Da, and its monoisotopic mass is 256.105927 Da .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid involves the formation of the spirocyclic ring system followed by the introduction of the carboxylic acid functional group.", "Starting Materials": [ "2,5-dihydroxybenzoic acid", "ethyl acetoacetate", "2-aminoethanol", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of 2,5-dihydroxybenzoic acid with ethyl acetoacetate using sulfuric acid as a catalyst to form ethyl 2-(2,5-dihydroxyphenyl)-3-oxobutanoate.", "Step 2: Condensation of ethyl 2-(2,5-dihydroxyphenyl)-3-oxobutanoate with 2-aminoethanol in the presence of sodium hydroxide to form the spirocyclic intermediate, 5-oxa-6-azaspiro[3.4]oct-6-ene.", "Step 3: Hydrolysis of the ester group of 5-oxa-6-azaspiro[3.4]oct-6-ene using sodium hydroxide to form 5-oxa-6-azaspiro[3.4]oct-6-ene-7-ol.", "Step 4: Conversion of 5-oxa-6-azaspiro[3.4]oct-6-ene-7-ol to 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid by reaction with acetic anhydride and sodium bicarbonate in water.", "Step 5: Purification of the product by extraction with ethyl acetate and drying over sodium chloride." ] } | |
CAS RN |
2416146-08-0 |
Molecular Formula |
C7H9NO3 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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